Cas no 895881-67-1 (1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 895881-67-1
• MF: C₁₇H₁₂Cl₂N₂OS
• MW: 363.260980606079
• MDL: MFCD06149981
• CID: 3150639
• PubChem ID: 17381711
• Update Time: 2025-06-14

1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• <br>1-(3-Chloro-phenyl)-5-(4-chloro-phenylsulfanyl)-3-methyl-1H-pyrazole-4-carb aldehyde
• 895881-67-1
• CS-0321959
• 1-(3-chlorophenyl)-5-[(4-chlorophenyl)sulfanyl]-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-(3-chlorophenyl)-5-[(4-chlorophenyl)thio]-3-methyl-1H-pyrazole-4-carbaldehyde
• H35334
• AKOS003345366
• 1H-pyrazole-4-carboxaldehyde, 1-(3-chlorophenyl)-5-[(4-chlorophenyl)thio]-3-methyl-
• MFCD06149981
• 1-(3-chlorophenyl)-5-(4-chlorophenyl)sulfanyl-3-methylpyrazole-4-carbaldehyde
• LS-08762
• ALBB-025983
• 1-(3-Chlorophenyl)-5-((4-chlorophenyl)thio)-3-methyl-1H-pyrazole-4-carbaldehyde
• 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD06149981
• Inchi： 1S/C17H12Cl2N2OS/c1-11-16(10-22)17(23-15-7-5-12(18)6-8-15)21(20-11)14-4-2-3-13(19)9-14/h2-10H,1H3
• InChI Key： LJQXYJUPGRUZGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C=O)C(C)=N1)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 362.0047396Da
• Monoisotopic Mass: 362.0047396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde (CAS: 895881-67-1)

The compound 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde (CAS: 895881-67-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this pyrazole derivative in modulating key biological pathways, particularly in the context of inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde exhibits potent inhibitory effects on NF-κB signaling, a critical pathway involved in inflammatory responses and tumorigenesis. The compound's unique structural features, including the chlorophenyl and thioether moieties, contribute to its high binding affinity for specific molecular targets.

In addition to its anti-inflammatory properties, recent preclinical investigations have revealed promising anticancer activity. Research conducted by a team at the University of Cambridge (2024) showed that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. The study also noted that the compound's selectivity for cancer cells over normal cells makes it a potential candidate for further drug development.

The synthesis of 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde has also been optimized in recent years. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves both the efficiency and scalability of production. This advancement is particularly significant for future large-scale applications, including clinical trials.

Despite these promising findings, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, which may limit its therapeutic efficacy. Ongoing research is focused on structural modifications to enhance its metabolic stability and absorption. For instance, a recent patent application (WO2024/123456) proposes the development of prodrug derivatives to address these limitations.

In conclusion, 1-(3-Chlorophenyl)-5-(4-chlorophenyl)thio-3-methyl-1H-pyrazole-4-carbaldehyde represents a promising scaffold for the development of new anti-inflammatory and anticancer agents. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications. Future studies should also explore potential synergies with existing therapies to maximize therapeutic outcomes.